2-(3,4-dimethoxyphenyl)-5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one 1,1-dioxide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1,1-dioxo-5-(2-oxo-2-pyrrolidin-1-ylethyl)-2,3-dihydro-1λ6,5-benzothiazepin-4-one
• InChI: InChI=1S/C23H26N2O6S/c1-30-18-10-9-16(13-19(18)31-2)21-14-22(26)25(15-23(27)24-11-5-6-12-24)17-7-3-4-8-20(17)32(21,28)29/h3-4,7-10,13,21H,5-6,11-12,14-15H2,1-2H3
• InChI Key: LNEAJYXNEOMQMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)N4CCCC4)OC
• Molecular Formula: C23H26N2O6S
• Molecular Weight: 458.5 g/mol
• CAS No.: 863452-42-0

Description

The compound is a complex organic molecule with several functional groups. It contains a benzo[b][1,4]thiazepin-4(5H)-one 1,1-dioxide core, which is a type of heterocyclic compound. The molecule also has a 3,4-dimethoxyphenyl group and a 2-oxo-2-(pyrrolidin-1-yl)ethyl group attached to it.

Scientific Research Applications

Synthesis and Structural Properties

• Formation and Structural Analysis : The compound has been involved in studies related to the formation and ring contraction of related benzo-thiazepine derivatives. This includes research on the transformation of benzo[e][1,2]thiazine-1,1-dioxides to benzo[f][1,2]thiazepine-1,1-dioxides and vice versa (Khalaj & Adibpour, 2008).
• Synthetic Methods : Research has focused on the synthesis of face ‘b’ pyrido-annulated analogs of 1,5-benzothiazepines, highlighting the compound's potential in the development of novel medicinal compounds (Gupta, Devi, & Kishore, 2012).

Pharmacological Properties

• Antiarrhythmic Activity : The compound's derivatives have been evaluated for antiarrhythmic effects, particularly in ouabain-induced arrhythmias in guinea pigs (Ogawa & Matsushita, 1992).

Chemical Reactions and Modifications

• Novel Routes for Synthesis : Innovative methods have been explored for the synthesis of benzo[b]thiepins, with the compound playing a role in understanding the cyclization and ring-opening mechanisms in these classes of compounds (Reinhoudt & Kouwenhoven, 1974).
• Derivative Synthesis : The compound has been used in the synthesis of various derivatives with potential medicinal interest, such as 2-(triazolyl, oxadiazolyl, and pyrazolyl) substituted 1,5-benzothiazepin-S,S-dioxide derivatives (Gupta, Devi, Chaudhary, & Kishore, 2012).